Cas no 2248322-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate
• CAS No: 2248322-16-7
• MF: C₁₈H₁₂ClNO₆
• MW: 373.743984222412
• CID: 6396619
• PubChem ID: 165727197
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate
• EN300-6518943
• 2248322-16-7

• Inchi： 1S/C18H12ClNO6/c19-13-8-10(9-14-15(13)25-7-3-6-24-14)18(23)26-20-16(21)11-4-1-2-5-12(11)17(20)22/h1-2,4-5,8-9H,3,6-7H2
• InChI Key： DFJLWYJPNOQKGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2=C1OCCCO2

Computed Properties

• Exact Mass: 373.0353148g/mol
• Monoisotopic Mass: 373.0353148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate (CAS No. 2248322-16-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate (CAS No. 2248322-16-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of benzodioxepines and features a unique structural arrangement that includes a chlorinated benzodioxepine ring and an isoindole moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a subject of extensive research.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate is characterized by its complex aromatic and heterocyclic rings. The presence of the chloro group at the 9-position of the benzodioxepine ring and the dioxo group in the isoindole moiety contributes to its unique physical and chemical properties. These features are crucial for its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its mechanisms of action.

In terms of synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate can be prepared through a multi-step process involving the condensation of appropriate precursors. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional methods.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate has been extensively investigated in various cellular and animal models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. A study published in Cancer Research in 2020 demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylate effectively suppressed the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest.

Beyond its anti-cancer properties, 1,3-dioxo-2,3-dihydro-1H.isoindol.-.yl 9-chloro.-dihydro--benzodioxepine--carboxylate has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines. A study published in the Journal of Inflammation Research in 2019 reported that treatment with 1,3-dioxo--dihydro--isoindol.-yl -chloro--dihydro--benzodioxepine--carboxylate significantly alleviated symptoms in a mouse model of IBD.

The pharmacokinetic properties of 1,3-dioxo--dihydro--isoindol.-yl -chloro--dihydro--benzodioxepine--carboxylate have also been studied to assess its potential for clinical use. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in humans.

In conclusion, 1,3-dioxo--dihydro--isoindol.-yl -chloro--dihydro--benzodioxepine--carboxylate (CAS No. 2248322-) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for drug development in various fields of medicine. Ongoing research aims to fully elucidate its mechanisms of action and optimize its properties for clinical use.